Cas no 714261-04-8 (2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole
• CAS No: 714261-04-8
• MF: C₁₇H₁₅ClN₂
• MW: 282.767402887344
• CID: 6127247
• PubChem ID: 974594
• Update Time: 2025-10-08

2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole
• 2-(4-chlorophenyl)-1-(2-methylprop-2-enyl)benzimidazole
• 2-(4-chlorophenyl)-1-(2-methylallyl)-1H-benzo[d]imidazole
• F1670-0213
• Z57822417
• AKOS001138401
• 2-(4-CHLOROPHENYL)-1-(2-METHYLALLYL)-1H-1,3-BENZIMIDAZOLE
• 714261-04-8

• Inchi： 1S/C17H15ClN2/c1-12(2)11-20-16-6-4-3-5-15(16)19-17(20)13-7-9-14(18)10-8-13/h3-10H,1,11H2,2H3
• InChI Key： ZGJSOZGUDBHFGN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)N(CC(C)=C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 282.0923762g/mol
• Monoisotopic Mass: 282.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole

Introduction to 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole (CAS No. 714261-04-8)

2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 714261-04-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This benzodiazole derivative exhibits a unique structural configuration that positions it as a potential candidate for further exploration in drug discovery, particularly in the modulation of central nervous system (CNS) activities. The presence of both chlorophenyl and isopropenyl substituents on the benzodiazole core suggests a balance of lipophilicity and electronic properties that could influence its pharmacokinetic and pharmacodynamic profiles.

The benzodiazole scaffold is well-documented for its role in producing anxiolytic, sedative, and muscle relaxant effects, primarily through interaction with the gamma-aminobutyric acid (GABA) receptor complex. However, modifications to the core structure, such as those seen in 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole, can lead to compounds with altered receptor affinities and therapeutic potentials. The 4-chlorophenyl group introduces a hydrophobic moiety that may enhance blood-brain barrier penetration, while the isopropenyl side chain could contribute to metabolic stability and binding interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities and metabolic pathways. Studies utilizing molecular docking simulations have suggested that derivatives of benzodiazole with chloro-substituted aromatic rings may exhibit enhanced binding to specific CNS receptors compared to their unsubstituted counterparts. This has spurred interest in synthesizing analogs like 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole for further pharmacological evaluation.

In vitro investigations have begun to uncover the potential therapeutic applications of this compound. Preliminary data indicate that it may possess properties relevant to treating neurological disorders characterized by excessive neuronal excitability. The combination of the chlorophenyl and isopropenyl groups appears to fine-tune its interaction with biological targets, potentially offering advantages over traditional benzodiazepines in terms of efficacy and side effect profiles. For instance, studies on related benzodiazole derivatives have hinted at possible applications in managing symptoms associated with epilepsy and anxiety disorders.

The synthesis of 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the Friedel-Crafts alkylation to introduce the isopropenyl group followed by nucleophilic aromatic substitution to incorporate the 4-chlorophenyl moiety onto the benzodiazole core. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts.

From a regulatory perspective, compounds like 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole must undergo rigorous safety and efficacy testing before consideration for clinical use. Current research protocols emphasize non-invasive techniques such as computer modeling and cell-based assays to screen for potential therapeutic benefits while assessing toxicity risks. These approaches align with global trends toward more efficient drug development pipelines.

The role of benzodiazole derivatives in addressing CNS disorders continues to be a focal point in medicinal chemistry. By leveraging structural modifications like those found in 714261-04-8, researchers aim to develop next-generation therapeutics that offer improved patient outcomes with reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in this area, fostering innovation through interdisciplinary approaches.

Future directions for research on 2-(4-chlorophenyl)-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole include exploring its interactions with additional biological targets beyond GABA receptors. Investigating its potential as an antagonist or partial agonist could reveal novel mechanisms of action relevant to conditions such as insomnia or cognitive dysfunction. Additionally, studying its pharmacokinetic behavior will provide critical insights into dosing regimens and formulation strategies for optimal clinical use.

In conclusion,714261-04-8 represents a promising compound within the benzodiazole class that warrants further investigation due to its unique structural features and potential therapeutic applications. The synergistic effects of the chlorophenyl and isopropenyl substituents make it an intriguing subject for both academic study and industrial development. As our understanding of CNS pharmacology evolves, compounds like this are poised to play a significant role in shaping future treatments for neurological disorders.